Cas no 2138235-86-4 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid
• CAS No: 2138235-86-4
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6394802
• PubChem ID: 165478794
• Update Time: 2025-10-30

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid
• EN300-657668
• 2138235-86-4

• Inchi： 1S/C23H25NO4/c1-15-10-11-24(13-16(15)12-22(25)26)23(27)28-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,25,26)
• InChI Key： QRBYVHBQKVVCRK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C)C(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid

Introduction to 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid (CAS No. 2138235-86-4)

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2138235-86-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring substituted with various functional groups. The presence of a fluorenyl moiety and an acetic acid derivative in its structure imparts unique chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The structural composition of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid is highly relevant to modern drug design strategies. The fluorenyl group, known for its rigidity and stability, enhances the molecule's solubility and bioavailability, while the piperidine ring contributes to its binding affinity with biological targets. These features are particularly valuable in the development of small-molecule drugs that require precise interaction with biological receptors or enzymes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The compound 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid exemplifies this trend, as it integrates multiple pharmacophoric elements that are known to improve drug-like properties. For instance, the methoxy carbonyl group (also known as an ester or acyl group) can enhance metabolic stability, while the methyl substitution on the piperidine ring can modulate pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in treating a variety of conditions, including neurological disorders, inflammatory diseases, and cancer. The unique combination of functional groups in 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid suggests that it may exhibit multiple modes of action, which could be particularly advantageous in complex diseases where polypharmacicity is desired.

The synthesis of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the protection-deprotection strategies for the fluorenyl group, as well as the introduction of the acetic acid moiety through controlled carboxylation reactions. These synthetic challenges highlight the compound's complexity and the expertise required to produce it at scale.

From a computational chemistry perspective, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how the molecule binds to receptors and enzymes, as well as how its conformational flexibility influences its biological activity. Such information is crucial for optimizing lead compounds into viable drug candidates.

The pharmacological profile of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid is currently under investigation in preclinical studies. Initial results suggest that it exhibits potent activity against certain disease markers, although further research is needed to fully understand its therapeutic potential. The compound's ability to modulate key signaling pathways has made it an attractive candidate for drug repurposing efforts, where existing molecules are repositioned for new indications based on their biochemical properties.

In conclusion, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-methylpiperidin-3-yl)acetic acid (CAS No. 2138235-86-4) is a structurally complex and pharmacologically promising compound that represents a significant advancement in medicinal chemistry. Its unique combination of functional groups and favorable drug-like properties make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.